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Compound of Interest

Compound Name: Azatyrosine

CAS No.: 58525-82-9

Cat. No.: B1250254

Get Quote

Executive Summary: Immediate Directives
Do not dispose of Azatyrosine (L-Azatyrosine) down the drain or in general trash.[1]

Although Azatyrosine is often less acutely toxic than potent chemotherapeutics like

Doxorubicin, it is a bioactive antineoplastic antibiotic capable of altering cellular signaling

(specifically Ras-transformation suppression).[1] It must be managed as Hazardous Chemical

Waste, prioritizing incineration to prevent environmental bioaccumulation.[1]

Solids (Bulk): Segregate into RCRA-compliant Black Bins (Hazardous).

Trace/Residues: Yellow Trace Chemo Bins are acceptable if <3% residue remains.[1][2]

Liquids: Never pour down sinks. Collect in dedicated organic waste carboys.

Chemical Profile & Hazard Identification
Why we handle it this way: The Science of Safety
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To dispose of a chemical safely, you must understand its mechanism.[1] Azatyrosine acts as a

tyrosine analogue, inhibiting the post-translational modification of Ras proteins.[1] While its

acute toxicity is moderate (GHS Category 4, H302), its ability to interfere with fundamental cell

signaling pathways mandates that we treat it with the Precautionary Principle applied to

cytotoxic agents.[1]

Property Data Disposal Implication

CAS Number 58525-82-9
Unique identifier for waste

manifests.[1]

GHS Classification Warning; Acute Tox. 4 (Oral)
Harmful if swallowed; potential

bioactive effects.[1]

Solubility ~0.5 g/L (Water, 25°C)

High Risk: Readily enters

water tables if improperly

disposed.[1]

Stability Stable under normal conditions
Will not degrade quickly in

landfills; Incineration required.

Reactivity
Incompatible with strong

oxidizers

Segregation: Do not mix with

Nitric/Perchloric acid waste.[1]

Pre-Disposal Stabilization & Handling
Before moving waste to the central accumulation area, stabilize it at the bench.[1]

A. Solid Waste (Powder/Crystals)[1]
Containment: If you have expired pure substance, do not empty the vial. Keep it in the

original container.

Labeling: Mark the container clearly with "Defunct/Expired Azatyrosine - Toxic."

Secondary Containment: Place the vial inside a clear, sealable bag (Zip-lock style) to prevent

particulate dispersion during transport.

B. Liquid Waste (Stock Solutions & Media)[1]
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Stock Solutions (>1 mM): These are "Bulk Waste."[1] Pour into a dedicated

"Halogenated/Organic" waste carboy.[1] (Note: While Azatyrosine is not halogenated, it is

often dissolved in DMSO or acidic buffers; check your solvent compatibility).[1]

Cell Culture Media (Trace): Media containing dilute Azatyrosine (<100 µM) should still be

treated as chemical waste, not bio-waste, to prevent antibiotic release into the environment.

Detailed Disposal Workflow
This protocol distinguishes between Bulk Waste (Stock) and Trace Waste (Residues), aligning

with EPA RCRA guidelines for pharmaceutical agents.[1]

Step-by-Step Protocol
Characterize the Waste:

Is the container "RCRA Empty" (<3% by weight remaining)? -> Go to Trace Path.[1]

Is there visible liquid or powder? -> Go to Bulk Path.

Bulk Path (High Concentration/Volume):

Action: Transfer material to a Black RCRA Hazardous Waste Container.

Labeling: Affix a hazardous waste tag. List constituents: "Azatyrosine [Conc.], Solvent

[Type]."[1] Check "Toxic" and "Irritant."[1]

Destruction: This stream is sent for high-temperature incineration (>1000°C).[1]

Trace Path (Empty Vials/Gloves/Pipette Tips):

Action: Place in Yellow "Trace Chemotherapy" Bin.

Rationale: These bins are incinerated but handled differently than bulk hazardous waste.

[1][2]

Note: If your facility lacks Yellow Bins, default to the Black Bin.[1] Never use Red

Biohazard bags for chemical agents (autoclaving does not destroy Azatyrosine).[1]
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Decontamination of Surfaces:

Solvent: Use a 10% detergent solution followed by a water rinse.[1] Azatyrosine is water-

soluble.[1][3]

Wipes: Dispose of cleaning wipes in the Trace (Yellow) or Hazardous (Black) bin, not

regular trash.[1]

Visual Decision Logic (DOT Diagram)
Figure 1: Decision tree for segregating Azatyrosine waste streams to ensure regulatory

compliance and environmental safety.
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Start: Azatyrosine Waste Generated

Determine Waste State

Solid / Powder

Pure Substance

Liquid / Solution

Dissolved

Is container RCRA Empty?
(<3% remaining)

BULK STREAM
(Stock Solutions, Unused Powder)

Stock Solution SINK / DRAIN

NEVER

TRACE STREAM
(Empty Vials, PPE, Wipes)

Yes (<3%) No (>3%)

YELLOW BIN
(Trace Chemo/Incineration)

Seal & Label

BLACK BIN
(RCRA Hazardous Waste)

Tag as Toxic/Irritant

High-Temp Incineration

Off-site Destruction

Click to download full resolution via product page

Personal Protective Equipment (PPE) Matrix
Self-Validating Safety: Always assume the container is externally contaminated.[1]
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PPE Item Specification Rationale

Gloves
Nitrile (Double-gloving

recommended)

Prevents dermal absorption.[1]

Azatyrosine is a solid irritant.[1]

Eye Protection Chemical Safety Goggles
Standard protection against

dust/splash (H319).[1]

Respiratory N95 (if powder) or Fume Hood

Prevents inhalation of

particulates during

weighing/disposal.[1]

Clothing Lab Coat (Buttoned)
Prevents contamination of

street clothes.[1]

Regulatory Framework & Compliance
EPA RCRA Status: Azatyrosine is not explicitly "P-listed" or "U-listed," but it is regulated

under the "Characteristic of Toxicity" or as a "Listed Waste" if mixed with spent solvents [1].

[1]

NIOSH: Treat as a Hazardous Drug (HD) due to antineoplastic activity.[1]

Best Practice: The "Cradle-to-Grave" responsibility means your lab is liable until the waste is

incinerated.[1] Always use a licensed chemical waste contractor.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Azatyrosine | C8H10N2O3 | CID 10986910 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. sdmedwaste.com [sdmedwaste.com]

3. fishersci.com [fishersci.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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